Cas no 1402445-13-9 (2-(2-Chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-2-methylpropanoic acid)

• Product Name: 2-(2-Chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-2-methylpropanoic acid
• CAS No: 1402445-13-9
• MF: C₁₀H₉ClIN₃O₂
• MW: 365.554833173752
• MDL: MFCD31561613
• CID: 4781466
• Update Time: 2025-10-16

2-(2-Chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-2-methylpropanoic acid
• 2-(2-chloro-5-iodopyrrolo[2,3-d]pyrimidin-7-yl)-2-methylpropanoic acid

• MDL： MFCD31561613
• Inchi： 1S/C10H9ClIN3O2/c1-10(2,8(16)17)15-4-6(12)5-3-13-9(11)14-7(5)15/h3-4H,1-2H3,(H,16,17)
• InChI Key： RQWIOSWUEKBWKO-UHFFFAOYSA-N
• SMILES： IC1C2=CN=C(N=C2N(C=1)C(C(=O)O)(C)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 329
• XLogP3: 2.5
• Topological Polar Surface Area: 68

Additional information on 2-(2-Chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-2-methylpropanoic acid

Comprehensive Overview of 2-(2-Chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-2-methylpropanoic acid (CAS No. 1402445-13-9)

The compound 2-(2-Chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-2-methylpropanoic acid (CAS No. 1402445-13-9) is a highly specialized pyrrolopyrimidine derivative with significant potential in pharmaceutical research and drug development. Its unique structural features, including the chloro and iodo substituents, make it a valuable intermediate for designing targeted therapies. Researchers are increasingly interested in this compound due to its relevance in kinase inhibition and its potential applications in treating various diseases.

In recent years, the demand for heterocyclic compounds like 2-(2-Chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-2-methylpropanoic acid has surged, driven by advancements in precision medicine and small-molecule drug discovery. This compound's pyrrolopyrimidine core is a privileged scaffold in medicinal chemistry, often associated with modulating protein-protein interactions and enzyme activity. Its CAS No. 1402445-13-9 is frequently searched in scientific databases, reflecting its growing importance in academic and industrial research.

One of the key reasons for the interest in this compound is its potential role in cancer therapeutics. The iodo and chloro functional groups enhance its reactivity, enabling further derivatization for optimizing drug-like properties. Researchers are exploring its use in targeted drug delivery systems, particularly in combination with nanotechnology platforms. This aligns with the current trend of integrating AI-driven drug design and computational chemistry to accelerate the development of novel therapeutics.

From a synthetic chemistry perspective, 2-(2-Chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-2-methylpropanoic acid offers versatility in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal for constructing complex molecular architectures, making this compound a valuable tool for medicinal chemists. Its methylpropanoic acid moiety further enhances its solubility, a critical factor in drug formulation and bioavailability optimization.

The compound's relevance extends to neurodegenerative disease research, where pyrrolopyrimidine derivatives have shown promise in modulating kinase signaling pathways. With the rise of personalized medicine, there is a growing need for compounds like CAS No. 1402445-13-9 that can be tailored to specific patient populations. This has led to increased collaborations between academia and biotech companies to explore its full therapeutic potential.

In conclusion, 2-(2-Chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-2-methylpropanoic acid represents a cutting-edge compound in modern drug discovery. Its structural uniqueness, combined with its applicability in kinase inhibitor development and targeted therapies, positions it as a molecule of significant interest. As research continues to uncover its potential, this compound is likely to play a pivotal role in addressing unmet medical needs and advancing precision healthcare solutions.